Cas no 65445-69-4 (L-Serine, N-acetyl-O-phenyl-)

• Product Name: L-Serine, N-acetyl-O-phenyl-
• CAS No: 65445-69-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 389080
• PubChem ID: 53888198
• Update Time: 2025-04-19

L-Serine, N-acetyl-O-phenyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-acetyl-O-phenyl-
• (2S)-2-acetamido-3-phenoxypropanoic acid
• N-acetyl-beta-phenoxyalanine
• N-Acetyl-O-phenyl-L-serine
• DTXSID20707423
• 65445-69-4

• Inchi： 1S/C11H13NO4/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1
• InChI Key： HOQDKINBTPZKDS-JTQLQIEISA-N
• SMILES： O(C1C=CC=CC=1)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų